Cas no 893352-04-0 (2-3-(diethylamino)propyl-1-(4-ethoxyphenyl)-7-methyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione)

2-3-(diethylamino)propyl-1-(4-ethoxyphenyl)-7-methyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione Chemical and Physical Properties
Names and Identifiers
-
- 2-3-(diethylamino)propyl-1-(4-ethoxyphenyl)-7-methyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
- 2-[3-(diethylamino)propyl]-1-(4-ethoxyphenyl)-7-methyl-1H-chromeno[2,3-c]pyrrole-3,9-dione
- AKOS002317443
- AKOS016322435
- 2-(3-(diethylamino)propyl)-1-(4-ethoxyphenyl)-7-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
- F1845-0393
- 893352-04-0
-
- Inchi: 1S/C27H32N2O4/c1-5-28(6-2)15-8-16-29-24(19-10-12-20(13-11-19)32-7-3)23-25(30)21-17-18(4)9-14-22(21)33-26(23)27(29)31/h9-14,17,24H,5-8,15-16H2,1-4H3
- InChI Key: OXCHSXCTKXGFEV-UHFFFAOYSA-N
- SMILES: O1C2C=CC(C)=CC=2C(C2=C1C(N(CCCN(CC)CC)C2C1C=CC(=CC=1)OCC)=O)=O
Computed Properties
- Exact Mass: 448.23620751g/mol
- Monoisotopic Mass: 448.23620751g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 9
- Complexity: 738
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 59.1Ų
2-3-(diethylamino)propyl-1-(4-ethoxyphenyl)-7-methyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F1845-0393-40mg |
2-[3-(diethylamino)propyl]-1-(4-ethoxyphenyl)-7-methyl-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione |
893352-04-0 | 90%+ | 40mg |
$140.0 | 2023-05-17 | |
Life Chemicals | F1845-0393-2mg |
2-[3-(diethylamino)propyl]-1-(4-ethoxyphenyl)-7-methyl-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione |
893352-04-0 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
Life Chemicals | F1845-0393-50mg |
2-[3-(diethylamino)propyl]-1-(4-ethoxyphenyl)-7-methyl-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione |
893352-04-0 | 90%+ | 50mg |
$160.0 | 2023-05-17 | |
Life Chemicals | F1845-0393-75mg |
2-[3-(diethylamino)propyl]-1-(4-ethoxyphenyl)-7-methyl-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione |
893352-04-0 | 90%+ | 75mg |
$208.0 | 2023-05-17 | |
Life Chemicals | F1845-0393-5mg |
2-[3-(diethylamino)propyl]-1-(4-ethoxyphenyl)-7-methyl-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione |
893352-04-0 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
Life Chemicals | F1845-0393-3mg |
2-[3-(diethylamino)propyl]-1-(4-ethoxyphenyl)-7-methyl-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione |
893352-04-0 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
Life Chemicals | F1845-0393-10μmol |
2-[3-(diethylamino)propyl]-1-(4-ethoxyphenyl)-7-methyl-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione |
893352-04-0 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
Life Chemicals | F1845-0393-10mg |
2-[3-(diethylamino)propyl]-1-(4-ethoxyphenyl)-7-methyl-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione |
893352-04-0 | 90%+ | 10mg |
$79.0 | 2023-05-17 | |
Life Chemicals | F1845-0393-15mg |
2-[3-(diethylamino)propyl]-1-(4-ethoxyphenyl)-7-methyl-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione |
893352-04-0 | 90%+ | 15mg |
$89.0 | 2023-05-17 | |
Life Chemicals | F1845-0393-20mg |
2-[3-(diethylamino)propyl]-1-(4-ethoxyphenyl)-7-methyl-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione |
893352-04-0 | 90%+ | 20mg |
$99.0 | 2023-05-17 |
2-3-(diethylamino)propyl-1-(4-ethoxyphenyl)-7-methyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione Related Literature
-
Filipa Mandim,Lillian Barros,Ricardo C. Calhelha,Rui M. V. Abreu,José Pinela,Maria José Alves,Sandrina Heleno,P. F. Santos,Isabel C. F. R. Ferreira Food Funct., 2019,10, 78-89
-
3. Carbon dots as photocatalysts for organic synthesis: metal-free methylene–oxygen-bond photocleavage†Simone Cailotto,Matteo Negrato,Salvatore Daniele,Maurizio Selva,Emanuele Amadio,Alvise Perosa Green Chem., 2020,22, 1145-1149
-
Yan-Yan Li,Hua Lin RSC Adv., 2017,7, 8082-8089
-
Guangmei Li,Jinren Lu,Peiyan Sun RSC Adv., 2015,5, 97665-97674
Additional information on 2-3-(diethylamino)propyl-1-(4-ethoxyphenyl)-7-methyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
Research Brief on 2-3-(diethylamino)propyl-1-(4-ethoxyphenyl)-7-methyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione (CAS: 893352-04-0)
In recent years, the compound 2-3-(diethylamino)propyl-1-(4-ethoxyphenyl)-7-methyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione (CAS: 893352-04-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chromenopyrroledione derivative has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The unique structural features of this compound, including its diethylamino and ethoxyphenyl substituents, contribute to its distinct pharmacological properties.
Recent studies have focused on elucidating the molecular mechanisms underlying the bioactivity of 893352-04-0. One key area of investigation is its role as a potential inhibitor of certain kinase enzymes, which are critical targets in cancer therapy. Preliminary in vitro assays have demonstrated that this compound exhibits selective inhibition against a subset of kinases, with notable efficacy in suppressing tumor cell proliferation. These findings suggest that 893352-04-0 could serve as a lead compound for the development of novel anticancer agents.
Another line of research has explored the compound's interactions with cellular receptors involved in inflammatory responses. Experimental data indicate that 893352-04-0 can modulate the activity of specific G-protein coupled receptors (GPCRs), leading to reduced production of pro-inflammatory cytokines. This anti-inflammatory effect has been validated in animal models of chronic inflammation, highlighting the therapeutic potential of this compound in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
The synthesis and optimization of 893352-04-0 have also been a focus of recent investigations. Researchers have developed improved synthetic routes to enhance the yield and purity of the compound, while also exploring structural modifications to improve its pharmacokinetic properties. These efforts have resulted in several analogs with enhanced bioavailability and reduced off-target effects, paving the way for further preclinical development.
In conclusion, the compound 2-3-(diethylamino)propyl-1-(4-ethoxyphenyl)-7-methyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione (CAS: 893352-04-0) represents a promising candidate for therapeutic development in oncology and inflammation. Ongoing research aims to further characterize its mechanisms of action, optimize its pharmacological profile, and evaluate its efficacy in advanced disease models. These studies hold significant potential for translating this compound into clinical applications in the near future.
893352-04-0 (2-3-(diethylamino)propyl-1-(4-ethoxyphenyl)-7-methyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione) Related Products
- 500780-11-0(α-Phenyl-2-piperidineacetonitrile)
- 1223636-75-6(1-(5,6-Dichloropyridine-3-carbonyl)-5,7-difluoro-1,2,3,4-tetrahydroquinoline)
- 1705102-24-4(7-(2H-1,3-benzodioxol-5-yl)-N-(2-ethoxyphenyl)-1,4-thiazepane-4-carboxamide)
- 2386498-20-8(3,4-Difluoro-5-formylbenzoic acid)
- 1806818-20-1(Ethyl 2,3-dibromo-4-(difluoromethyl)pyridine-6-acetate)
- 946354-46-7(N-(3-fluoro-4-methylphenyl)-1-(4-fluorophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide)
- 1248797-31-0(2-(Prop-2-yn-1-yl)cyclopentan-1-ol)
- 1337256-51-5(2-(1-amino-2,2,2-trifluoroethyl)-4-bromophenol)
- 1694115-14-4(1-(4-bromophenyl)methyl-N-methyl-1H-imidazol-2-amine)
- 2171160-84-0((3S)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}pentanoic acid)



